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Compound of Interest

Compound Name:
AMMONIUM COPPER(II)

SULFATE HEXAHYDRATE

Cat. No.: B8235736 Get Quote

Introduction

Ammonium copper(II) sulfate hexahydrate, (NH₄)₂Cu(SO₄)₂·6H₂O, is a double salt that

crystallizes in the monoclinic system. It is of interest in the fields of crystallography and

coordination chemistry. This document provides a detailed protocol for the synthesis of

ammonium copper(II) sulfate hexahydrate in a laboratory setting. The synthesis is based on

the reaction between copper(II) sulfate pentahydrate and ammonium sulfate in an aqueous

solution.

Materials and Methods

Reagents:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Ammonium sulfate ((NH₄)₂SO₄)

Distilled water

6 N Sulfuric acid (H₂SO₄) (optional)

Equipment:

Beakers
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Graduated cylinders

Heating plate or Bunsen burner

Stirring rod

Crystallizing dish

Filter paper

Funnel (sintered glass funnel recommended)

Spatula

Wash bottle with distilled water

Drying apparatus (e.g., pad of filter papers, desiccator)

Experimental Protocol:

Dissolution of Reactants: In a beaker, dissolve copper(II) sulfate pentahydrate and

ammonium sulfate in warm distilled water. For example, 50 g of pulverized copper(II) sulfate

pentahydrate and 27 g of ammonium sulfate can be dissolved in 250 mL of warm water.[1]

Another protocol suggests using 6 g of copper(II) sulfate pentahydrate and 3 g of ammonium

sulfate in 15 cm³ of hot water.[2][3] A smaller scale preparation uses 2g of copper(II) sulfate

pentahydrate and 1g of ammonium sulfate.[4] To aid dissolution, the solution can be gently

heated, but boiling should be avoided.[1] For a different ratio, 6.2 grams of copper(II) sulfate

pentahydrate and 3.3 grams of ammonium sulfate can be used.[5]

Acidification (Optional but Recommended): To prevent the hydrolysis of the copper(II) salt, a

few drops (e.g., 10 drops) of 6 N sulfuric acid can be added to the warm solution.[1]

Filtration of the Hot Solution: The warm solution should be filtered to remove any insoluble

impurities.[1]

Crystallization: The hot, filtered solution is then transferred to a crystallizing dish. The dish

should be covered (e.g., with a glass plate) and left to stand undisturbed overnight to allow

for slow cooling and the formation of large crystals.[1] For a faster crystallization, the solution
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can be cooled in an ice bath. To obtain a second crop of crystals, the remaining solution can

be evaporated to a smaller volume (e.g., about 2 cm³), cooled, and the resulting crystals can

be filtered.[2][3]

Isolation and Washing of Crystals: The formed crystals are separated from the mother liquor

by decantation or filtration.[1] A sintered glass filter funnel is recommended for this step.[2][3]

The crystals should then be washed with a small amount of cold distilled water to remove

any remaining impurities.[1]

Drying of Crystals: The washed crystals should be dried thoroughly at room temperature.

This can be achieved by pressing them between pads of filter paper or by placing them in a

desiccator.[2][3] It is important to note that the double salt has a tendency to effloresce (lose

water of hydration), so the dried crystals should be transferred to a tightly stoppered bottle

for storage.[1]

Data Presentation

Reagent
Molar Mass
( g/mol )

Example
1[1]

Example
2[2][3]

Example
3[4]

Example
4[5]

Copper(II)

Sulfate

Pentahydrate

(CuSO₄·5H₂O

)

249.68 50 g 6 g 2 g 6.2 g

Ammonium

Sulfate

((NH₄)₂SO₄)

132.14 27 g 3 g 1 g 3.3 g

Distilled

Water
18.02 250 mL 15 cm³ Not specified 25 mL

Ammonium

Copper(II)

Sulfate

Hexahydrate

((NH₄)₂Cu(S

O₄)₂·6H₂O)

399.86 - -

Theoretical:

3.02g, Actual:

1.52g

10 g (Actual)
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Experimental Workflow

Dissolve CuSO₄·5H₂O and (NH₄)₂SO₄

in warm distilled water

Add a few drops of H₂SO₄ (optional)

Filter the hot solution

Cool the filtrate to induce crystallization

Isolate crystals by filtration

Wash crystals with cold distilled water

Dry the crystals

Store in a sealed container

Click to download full resolution via product page

Figure 1. Workflow for the synthesis of ammonium copper(II) sulfate hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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